Cas no 1261626-60-1 (6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol)

• Product Name: 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol
• CAS No: 1261626-60-1
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• MDL: MFCD18323670
• CID: 2761281
• PubChem ID: 53229521
• Update Time: 2025-07-18

6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS017552714
• DTXSID70692678
• 1261626-60-1
• A1-26526
• 6-(3-(Trifluoromethyl)phenyl)pyridin-3-ol
• 5-HYDROXY-2-(3-TRIFLUOROMETHYLPHENYL)PYRIDINE
• SCHEMBL6235013
• QAWKZKMFHCAKRL-UHFFFAOYSA-N
• MFCD18323670
• 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol

• MDL： MFCD18323670
• Inchi： 1S/C12H8F3NO/c13-12(14,15)9-3-1-2-8(6-9)11-5-4-10(17)7-16-11/h1-7,17H
• InChI Key： QAWKZKMFHCAKRL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2C=CC(=CN=2)O)C=1)(F)F

Computed Properties

• Exact Mass: 239.05579836Da
• Monoisotopic Mass: 239.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol

Introduction to 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261626-60-1)

6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol, identified by its CAS number 1261626-60-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol consists of a pyridine ring substituted at the 3-position with a phenyl group bearing a trifluoromethyl moiety at the 3-position. This particular arrangement imparts unique electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. Among these, compounds with pyridine and phenyl moieties have shown promise in addressing neurological disorders, inflammatory diseases, and cancer. The compound 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol stands out as a versatile intermediate that can be further functionalized to produce more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The pyridine ring in this compound can serve as a hinge-binding motif, while the phenyl ring with the trifluoromethyl group can interact with key residues in the active site of kinases. This dual interaction capability makes it an attractive candidate for designing potent and selective kinase inhibitors.

Recent studies have demonstrated that substituents like the trifluoromethyl group can significantly enhance the binding affinity of small molecules to their target proteins. This effect is attributed to the electron-withdrawing nature of fluorine atoms, which increases the electrophilicity of the molecule and improves its interactions with negatively charged or polar residues in the binding pocket. In the context of 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol, this property could be leveraged to develop compounds with improved pharmacokinetic profiles.

Moreover, the compound’s structural features make it amenable to further derivatization through various chemical reactions such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and halogen-metal exchange reactions. These transformations allow chemists to introduce additional functional groups or modify existing ones, thereby tailoring the compound’s biological activity. For instance, replacing the hydroxyl group at the 3-position of the pyridine ring with other heterocycles or aromatic systems could lead to novel derivatives with distinct pharmacological properties.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug design. 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol exemplifies how a well-designed core structure can serve as a foundation for generating a series of compounds with varying biological activities. By systematically modifying different parts of the molecule and evaluating their effects on potency, selectivity, and pharmacokinetics, researchers can identify lead compounds for further development.

In conclusion, 6-[3-(Trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261626-60-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities position it as a valuable building block for developing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to advance, compounds like this are likely to play an increasingly important role in drug discovery and development pipelines.